Cas no 2137095-08-8 (tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate
• CAS No: 2137095-08-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6507173
• PubChem ID: 165468088
• Update Time: 2025-10-29

tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137095-08-8
• tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate
• EN300-798756

• Inchi： 1S/C13H21NO4/c1-5-9(11(15)10-7-6-8-17-10)14-12(16)18-13(2,3)4/h7,9H,5-6,8H2,1-4H3,(H,14,16)/t9-/m0/s1
• InChI Key： JKBZURKALMKHHF-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(C1=CCCO1)=O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate

Research Brief on tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate (CAS: 2137095-08-8)

The compound tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate (CAS: 2137095-08-8) has recently gained attention in chemical biology and medicinal chemistry research due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic applications, pharmacological relevance, and recent advancements in its utilization.

Recent studies have highlighted the compound's role as a chiral building block in asymmetric synthesis. The (2S) configuration at the α-carbon center provides stereochemical control in subsequent reactions, making it particularly valuable for constructing complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in synthesizing novel protease inhibitors, where the dihydrofuran moiety contributed to enhanced binding affinity through specific interactions with enzyme active sites.

From a synthetic chemistry perspective, researchers have developed improved protocols for the preparation of this carbamate derivative. A 2024 study in Organic Process Research & Development reported an optimized route with 78% overall yield and >99% enantiomeric excess, addressing previous challenges in stereoselectivity and purification. The process utilizes a chiral auxiliary approach followed by selective deprotection, offering advantages in scalability for potential industrial applications.

In drug discovery programs, this compound has emerged as a versatile scaffold. Computational modeling studies published in Bioorganic & Medicinal Chemistry Letters (2023) suggest that the structural features of tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate enable favorable pharmacokinetic properties, including improved metabolic stability compared to similar linear analogs. Several pharmaceutical companies have incorporated this scaffold into their libraries for screening against various therapeutic targets.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study indicate that the dihydrofuran ring can serve as a cleavable linker in prodrug designs, with controlled release profiles under physiological conditions. This application could significantly enhance the therapeutic index of certain drug candidates while minimizing off-target effects.

Future research directions for this compound include further optimization of its synthetic accessibility, exploration of its applications in peptide mimetics, and investigation of its potential as a core structure for fragment-based drug discovery. The unique combination of stereochemical control, synthetic versatility, and favorable physicochemical properties positions tert-butyl N-[(2S)-1-(4,5-dihydrofuran-2-yl)-1-oxobutan-2-yl]carbamate as an important tool in modern medicinal chemistry research.